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Compound of Interest

Compound Name:
N-Methoxy-N-methyltetrahydro-

2H-pyran-4-carboxamide

Cat. No.: B175082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical structure, nomenclature, and

general synthetic considerations for N-Methoxy-N-methyltetrahydro-2H-pyran-4-
carboxamide, a compound of interest in synthetic and medicinal chemistry.

Core Compound Identification
N-Methoxy-N-methyltetrahydro-2H-pyran-4-carboxamide is a substituted heterocyclic

compound. Its core structure consists of a saturated six-membered oxygen-containing ring

(tetrahydropyran) functionalized at the 4-position with a specific amide group known as a

Weinreb amide.
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Identifier Value Source

IUPAC Name

N-methoxy-N-

methyltetrahydro-2H-pyran-4-

carboxamide

Inferred from chemical

nomenclature rules

CAS Number 156353-01-4 [1][2]

Molecular Formula C8H15NO3 [1]

Synonyms

2H-Pyran-4-carboxamide,

tetrahydro-N-methoxy-N-

methyl-

[1]

Chemical Structure and Nomenclature
The structure of N-Methoxy-N-methyltetrahydro-2H-pyran-4-carboxamide is defined by its

IUPAC name, which can be broken down into its constituent parts to understand the

arrangement of atoms.

Chemical Structure:

Caption: 2D Structure of N-Methoxy-N-methyltetrahydro-2H-pyran-4-carboxamide

IUPAC Name Derivation
The systematic name "N-Methoxy-N-methyltetrahydro-2H-pyran-4-carboxamide" is derived

as follows:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://parchem.com/chemical-supplier-distributor/2h-pyran-4-carboxamide-tetrahydro-n-methoxy-n-methyl-483482
https://rndmate.com/products/in-da001op7-250mg
https://parchem.com/chemical-supplier-distributor/2h-pyran-4-carboxamide-tetrahydro-n-methoxy-n-methyl-483482
https://parchem.com/chemical-supplier-distributor/2h-pyran-4-carboxamide-tetrahydro-n-methoxy-n-methyl-483482
https://www.benchchem.com/product/b175082?utm_src=pdf-body
https://www.benchchem.com/product/b175082?utm_src=pdf-body
https://www.benchchem.com/product/b175082?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substituents on the Amide Nitrogen

Parent Structure

N-Methoxy-N-methyltetrahydro-2H-pyran-4-carboxamide N-methoxy: A methoxy group (-OCH3)
is attached to the nitrogen atom.

N-methyl: A methyl group (-CH3)
is also attached to the nitrogen atom.

tetrahydro-2H-pyran: A six-membered heterocyclic ring
containing one oxygen atom, fully saturated.

4-carboxamide: An amide functional group (-CONH2)
is attached to the 4th position of the pyran ring.

Tetrahydro-2H-pyran-4-carboxylic acid Acid Chloride Formation
(e.g., with Oxalyl Chloride)

Amidation with
N,O-Dimethylhydroxylamine

Aqueous Workup
and Extraction

Purification
(e.g., Column Chromatography)

N-Methoxy-N-methyltetrahydro-
2H-pyran-4-carboxamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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